![molecular formula C8H6Br2 B015199 (E)-beta,2-Dibromostyrene CAS No. 1298047-80-9](/img/structure/B15199.png)
(E)-beta,2-Dibromostyrene
Overview
Description
(E)-beta,2-Dibromostyrene is a member of the dibromostyrene family of compounds, which are derivatives of styrene. It is a colorless liquid with a sweet smell, and has a boiling point of 206°C. It has a wide range of applications, including in the synthesis of other compounds, as a reagent in organic synthesis, and as a catalyst in the production of polymers. It is also used in the production of dyes, pharmaceuticals, and other industrial products.
Scientific Research Applications
Photoaffinity Labeling
(E)-beta,2-Dibromostyrene and its derivatives have been utilized in the development of photoaffinity labeling compounds. A procedure for synthesizing (E)- and (Z)-beta-bromostyrene containing trifluoromethyldiazirine has been described, enabling the stereoselective reduction of the corresponding trifluoromethyldiazirinyl beta,beta-dibromostyrene. This synthesis route allows for the introduction of deuterium, useful for the detection of photolabeled components by mass spectrometry (MS), after constructing a trifluoromethyldiazirinyl skeleton (Hashimoto, Komano, Nabeta, & Hatanaka, 2005).
Voltage-Responsive Vesicles
Homopolymers such as poly(styrene)-beta-cyclodextrin (PS-beta-CD) and poly(ethylene oxide)-ferrocene (PEO-Fc) can self-assemble into supramolecular diblock copolymers. These assemblies can form supramolecular vesicles with properties that are responsive to voltage, exhibiting reversible assembly and disassembly behaviors. The unique feature of these vesicles is the ability to control their assembly or disassembly speed through the application of voltage strength. Such vesicles are promising in applications requiring controlled release and transportation of molecules (Yan et al., 2010).
Fragmentation Studies in Mass Spectrometry
Studies on the electron ionization (EI) fragmentation of nitro-beta,beta-dihalostyrenes, including this compound, have shown that the fragmentation patterns are significantly influenced by the specific halogens present and the position of the nitro group. This knowledge is crucial in understanding the structural identity of ions in mass spectrometry, aiding in the accurate analysis of compounds (Lin, Lee, Chen, & Huang, 2004).
Chemical Synthesis and Polymerization
This compound and its related compounds have been applied in chemical synthesis, particularly in the development of geometrically pure (E)-beta-alkyl-styrenes and chromanone derivatives. These compounds are synthesized via radical NO(2) substitution of alkyl moieties generated from aliphatic aldehydes, offering a novel route with high chemical and regioselectivity (Jang, Yan, Lin, & Yao, 2004).
Nonlinear Optical Chromophores
This compound derivatives have been investigated for their potential in creating two-dimensional nonlinear optical (NLO) chromophores with reversible redox chemistry. These chromophores exhibit large quadratic NLO responses and hold potential for redox-switching of optical properties, paving the way for novel practical applications in the field of optical technologies (Coe et al., 2010).
properties
IUPAC Name |
1-bromo-2-[(E)-2-bromoethenyl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2/c9-6-5-7-3-1-2-4-8(7)10/h1-6H/b6-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVAATRYVCKQWLN-AATRIKPKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CBr)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C/Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30421264 | |
Record name | AC1NYJTR | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30421264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
430434-57-4, 1298047-80-9 | |
Record name | 1-Bromo-2-[(1E)-2-bromoethenyl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=430434-57-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | AC1NYJTR | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30421264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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